Cas no 1021111-94-3 (1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea)

• Product Name: 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea
• CAS No: 1021111-94-3
• MF: C₂₀H₂₀N₄O₂
• MW: 348.398404121399
• CID: 6576420
• Update Time: 2025-07-21

1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea

• Inchi： 1S/C20H20N4O2/c1-2-26-19-12-11-18(23-24-19)16-9-6-10-17(13-16)22-20(25)21-14-15-7-4-3-5-8-15/h3-13H,2,14H2,1H3,(H2,21,22,25)
• InChI Key： LMXBZYSSNZJAJQ-UHFFFAOYSA-N
• SMILES： N(CC1=CC=CC=C1)C(NC1=CC=CC(C2=NN=C(OCC)C=C2)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea

Professional Introduction to 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea (CAS No. 1021111-94-3)

1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea, chemically designated as CAS No. 1021111-94-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of urea derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The molecular structure of this compound features a benzyl group, a phenyl ring substituted with a 6-ethoxypyridazine moiety, and an urea functional group, which collectively contribute to its unique chemical properties and biological interactions.

The molecular formula of 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea is C₂₁H₂₀N₂O₃, reflecting its complex composition and the presence of multiple heterocyclic and functional groups. This structural complexity often translates into a wide spectrum of biological activities, making it a promising candidate for further investigation in drug discovery programs.

In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways associated with various diseases. Among these pathways, those involving enzymes and receptors that play critical roles in cellular signaling have been extensively studied. The urea derivatives, including 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea, have shown particular promise due to their ability to interact with biological targets in multiple ways, often leading to potent and selective inhibition.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. For instance, the presence of a pyridazine ring is a common feature in many pharmacologically active compounds, suggesting potential interactions with enzymes or receptors involved in disease processes. Additionally, the benzyl group and the phenyl ring provide hydrophobic surfaces that can enhance binding affinity to biological targets, while the urea moiety can participate in hydrogen bonding interactions, further stabilizing the compound-receptor complex.

Recent studies have highlighted the importance of urea derivatives in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The 6-ethoxypyridazine substituent in 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea is particularly noteworthy, as it has been shown to modulate the activity of certain enzymes and receptors implicated in these diseases. For example, preliminary research suggests that this compound may exhibit inhibitory effects on enzymes such as kinases and phosphodiesterases, which are often dysregulated in pathological conditions.

The synthesis of 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the urea core. Subsequent functionalization steps introduce the pyridazine ring and other substituents while maintaining regioselectivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct complex molecular frameworks efficiently.

In terms of pharmacokinetic properties, 1-benzyl-3-[3-(6-ethoxypyridazin-3-yl)phenyl]urea exhibits characteristics that make it a potentially viable therapeutic agent. Studies indicate that it possesses moderate solubility in both aqueous and organic solvents, facilitating formulation into various drug delivery systems. Additionally, preliminary toxicity studies suggest that the compound is well-tolerated at relevant concentrations, although further comprehensive safety evaluations are necessary before clinical translation.

The potential applications of this compound are broad and span multiple therapeutic areas. In oncology research, for instance, kinase inhibitors derived from urea scaffolds have demonstrated significant promise in preclinical models. The structural features of 1-benzyl-3-[3-(6-ethoxypyridazin-3-y l)phenyl]urea make it a candidate for developing novel kinase inhibitors that could target specific mutations associated with cancer progression.

In addition to oncology, this compound has shown potential in addressing neurological disorders. The pyridazine moiety has been linked to modulatory effects on neurotransmitter systems involved in conditions such as Alzheimer's disease and Parkinson's disease. By interacting with specific receptors or enzymes within these systems, 1-benzyl-3-[3-(6-et hoxypyridazin - 3 - yl ) phen yl ] urea could potentially alleviate symptoms or slow disease progression.

The development of new drugs is an iterative process that relies heavily on both computational modeling and experimental validation. Computational techniques such as molecular docking have been increasingly used to predict how 1-benzyl - 3-[ 3 - ( 6 - eth oxypy rid azin e - 3 - yl ) phen yl ] urea interacts with biological targets at the molecular level. These simulations provide valuable insights into binding affinities and mechanisms of action before expensive wet-lab experiments are conducted.

Efforts are also underway to optimize synthetic routes for large-scale production while maintaining high purity standards. Green chemistry principles are being incorporated into these processes to minimize environmental impact through solvent recovery programs and catalytic efficiency improvements. Such approaches align with broader industry trends toward sustainable pharmaceutical manufacturing.

The future prospects for 1-benzyl - 3-[ 3 - ( 6 - eth oxypy rid azin e - 3 - yl ) phen yl ] urea hinge on continued research into its biological activity across diverse disease models. Collaborative efforts between academic researchers and pharmaceutical companies will be essential for translating preclinical findings into clinical trials where efficacy can be rigorously tested among human populations suffering from relevant conditions.

In conclusion,1-benzyl - 3-[ 3 - ( 6 - eth oxypy rid azin e - 3 - yl ) phen yl ] urea (CAS No .1021111 -94 - 5) represents an exciting opportunity within medicinal chemistry due to its structural complexity,biological potential,and synthetic feasibility . While significant research remains before widespread clinical application , preliminary findings underscore its value as a scaffold for developing novel therapeutics targeting neurological disorders , cancer ,and other challenging diseases . As scientific methodologies advance ,this compound will likely continue playing an important role in shaping future drug discovery initiatives across academia ,biotech ,and pharmaceutical sectors worldwide . p >